Cas no 2229234-14-2 (4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol
• CAS No: 2229234-14-2
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6085991
• PubChem ID: 165625615
• Update Time: 2025-05-24

4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol
• EN300-1781177
• 2229234-14-2

• Inchi： 1S/C11H19N3O/c1-2-14-10(5-8-13-14)11(12)6-3-9(15)4-7-11/h5,8-9,15H,2-4,6-7,12H2,1H3
• InChI Key： QQFDWADHUQKZQG-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=CC=NN2CC)(CC1)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol (CAS No. 2229234-14-2)

The compound 4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol (CAS No. 2229234-14-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its cyclohexane backbone and pyrazole substituent, this compound exhibits a blend of rigidity and flexibility, making it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for treatments targeting orphan diseases and personalized medicine. The 4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol scaffold aligns with this trend, as its heterocyclic and amino-alcohol functionalities offer diverse opportunities for structural optimization. Its CAS No. 2229234-14-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and hit-to-lead campaigns.

One of the most compelling aspects of this compound is its potential role in addressing neurodegenerative disorders, a hot topic in biomedical research. The pyrazole moiety, known for its bioisosteric properties, could mimic natural ligands in the central nervous system. Additionally, the cyclohexanol group may enhance blood-brain barrier permeability, a critical factor in CNS drug development. These attributes make CAS No. 2229234-14-2 a subject of interest in Alzheimer's and Parkinson's disease research.

From a synthetic chemistry perspective, the preparation of 4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol involves innovative catalytic strategies and green chemistry principles. Recent publications highlight the use of transition-metal catalysis to construct the pyrazole-cyclohexane linkage efficiently. Such methods align with the pharmaceutical industry's push toward sustainable synthesis, reducing waste and energy consumption. The compound's chirality also opens doors for enantioselective synthesis, a growing area in API manufacturing.

Beyond therapeutics, CAS No. 2229234-14-2 has potential applications in agrochemicals and material science. Its hydrogen-bonding capabilities and thermal stability make it a candidate for designing functional polymers or catalysts. These interdisciplinary applications underscore the versatility of this amino-alcohol derivative, bridging gaps between chemistry and engineering.

In conclusion, 4-amino-4-(1-ethyl-1H-pyrazol-5-yl)cyclohexan-1-ol (CAS No. 2229234-14-2) represents a multifaceted compound with broad scientific and industrial implications. Its structural features, combined with emerging synthetic methodologies, position it as a valuable asset in drug discovery, materials innovation, and beyond. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.